Cas no 452292-55-6 (N-Propan-2-ylazepane-1-carbothioamide)

N-Propan-2-ylazepane-1-carbothioamide structure
452292-55-6 structure
Product Name:N-Propan-2-ylazepane-1-carbothioamide
CAS No:452292-55-6
MF:C10H20N2S
MW:200.344201087952
CID:853537
Update Time:2023-08-02

N-Propan-2-ylazepane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carbothioamide,hexahydro-N-(1-methylethyl)-(9CI)
    • N-(propan-2-yl)azepane-1-carbothioamide
    • N-Propan-2-ylazepane-1-carbothioamide
    • Inchi: 1S/C10H20N2S/c1-9(2)11-10(13)12-7-5-3-4-6-8-12/h9H,3-8H2,1-2H3,(H,11,13)
    • InChI Key: UMCSOSYTSQEMIN-UHFFFAOYSA-N
    • SMILES: S=C(NC(C)C)N1CCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Topological Polar Surface Area: 47.4

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